2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-{(E)-[2-(trifluoromethyl)phenyl]methylidene}acetohydrazide

• Molecular Formula: C26H22F3N5O3S
• Molecular Weight: 541.5 g/mol
• IUPAC Name: 2-[[5-(3,4-dimethoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-[2-(trifluoromethyl)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C26H22F3N5O3S/c1-36-21-13-12-17(14-22(21)37-2)24-32-33-25(34(24)19-9-4-3-5-10-19)38-16-23(35)31-30-15-18-8-6-7-11-20(18)26(27,28)29/h3-15H,16H2,1-2H3,(H,31,35)/b30-15+
• InChI Key: YASKHEVKIUDFSZ-FJEPWZHXSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N/N=C/C4=CC=CC=C4C(F)(F)F)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NN=CC4=CC=CC=C4C(F)(F)F)OC

Description

This compound is a triazole-based acetohydrazide derivative featuring a 1,2,4-triazole core substituted with a 3,4-dimethoxyphenyl group at position 5 and a phenyl group at position 2. A sulfanyl-acetohydrazide moiety is attached to position 3 of the triazole ring, with the hydrazide further functionalized by an (E)-[2-(trifluoromethyl)phenyl]methylidene group. The 3,4-dimethoxy substituents on the phenyl ring enhance electron-donating properties, while the 2-trifluoromethyl group introduces steric and electronic effects that influence molecular interactions. Such structural attributes are common in bioactive molecules targeting enzymes or receptors, particularly in anticancer and antimicrobial agents .

Biological Activity

The compound 2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-{(E)-[2-(trifluoromethyl)phenyl]methylidene}acetohydrazide is a novel hydrazide derivative that has garnered attention for its potential biological activities. This compound is characterized by a complex structure that includes a triazole ring and various aromatic substituents, which may contribute to its pharmacological properties.

• Molecular Formula : C24H22F3N5O3S
• Molecular Weight : 493.52 g/mol
• CAS Number : [Not provided in the search results]

Biological Activity Overview

Research indicates that compounds containing triazole and hydrazone moieties exhibit a range of biological activities including:

• Anticancer Activity : Several studies have demonstrated that triazole derivatives can inhibit the proliferation of cancer cells. For instance, compounds similar to the one have shown significant activity against various cancer cell lines, including breast and colon cancer cells, with IC50 values indicating effective growth inhibition (e.g., IC50 values of 6.2 μM for HCT-116 cells) .
• Antimicrobial Properties : Triazole derivatives are known for their antimicrobial effects. In vitro studies have indicated that related compounds possess antibacterial and antifungal activities, outperforming standard reference drugs in some cases .

The biological activities of triazole derivatives are often attributed to their ability to interact with biological macromolecules such as enzymes and receptors. The presence of electron-withdrawing groups (like trifluoromethyl) and donor groups (like methoxy) can enhance the binding affinity to target sites, leading to increased efficacy.

Anticancer Activity

A study highlighted the synthesis of various triazole derivatives, including those similar to the target compound. The results showed that certain derivatives exhibited promising anticancer activity against multiple cancer cell lines:

Compound	Cell Line	IC50 (μM)
Compound A	HCT-116 (Colon)	6.2
Compound B	T47D (Breast)	27.3
Compound C	MDA-MB-231 (Breast)	43.4

These findings suggest that modifications in the structure of triazole derivatives can lead to enhanced anticancer properties .

Antimicrobial Activity

In another study focusing on the antimicrobial properties of triazoles, compounds were screened against common bacterial strains:

Compound	Bacterial Strain	Activity
Compound D	E. coli	Effective
Compound E	S. aureus	High inhibition
Compound F	C. albicans	Moderate inhibition

The results indicated that certain structural features significantly influenced antimicrobial efficacy, suggesting potential for further development in this area .

Scientific Research Applications

Anticancer Activity

Several studies have indicated that triazole derivatives exhibit significant anticancer properties. For instance, compounds similar to 2-{[5-(3,4-dimethoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-{(E)-[2-(trifluoromethyl)phenyl]methylidene}acetohydrazide have been evaluated for their ability to inhibit cancer cell proliferation. In vitro assays have shown promising results against various cancer cell lines, suggesting that this compound could serve as a lead for further development as an anticancer agent .

Anti-inflammatory Properties

The anti-inflammatory potential of triazole derivatives has been extensively studied. Molecular docking studies suggest that this compound may act as a 5-lipoxygenase inhibitor, which is crucial in mediating inflammatory responses . Such activity positions it as a candidate for treating inflammatory diseases.

Antimicrobial Activity

Triazole compounds are also recognized for their antimicrobial properties. Preliminary tests indicate that derivatives of this compound display activity against both Gram-positive and Gram-negative bacteria . This suggests potential applications in developing new antibiotics.

Case Studies

• Inhibition of Cancer Cell Lines : A study demonstrated that related triazole compounds significantly inhibited the growth of breast cancer cells in vitro. The mechanism was linked to apoptosis induction and cell cycle arrest .
• Evaluation as Anti-inflammatory Agents : Another research focused on the anti-inflammatory effects of similar triazole derivatives, showing a reduction in pro-inflammatory cytokines in animal models .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a broader class of 1,2,4-triazol-3-yl-thioacetohydrazides, where variations in aryl substituents significantly modulate bioactivity. Key analogues include:

Compound ID/Reference	Substituents (R1, R2, R3)	Key Properties/Bioactivity
Target Compound	R1: 3,4-dimethoxyphenyl; R2: phenyl; R3: 2-(trifluoromethyl)phenyl	Predicted enhanced solubility (due to methoxy groups) and steric hindrance at R3 .
	R1: 4-methylphenyl; R2: phenyl; R3: 4-(trifluoromethyl)phenyl	Reduced electron-donating capacity (methyl vs. methoxy) and altered trifluoromethyl position.
	R1: 4-methoxyphenyl; R2: 4-methylphenyl; R3: 4-(diethylamino)phenyl	Improved membrane permeability (diethylamino group) but lower metabolic stability.
	R1: 4-chlorophenyl; R2: 4-methylphenyl; R3: 3-methylphenyl	Higher lipophilicity (chloro substituent) but potential toxicity risks.

Key Observations :

• Methoxy vs.

Bioactivity and Mechanism of Action

Bioactivity profiling ( ) reveals that triazole-thioacetohydrazides with electron-rich aryl groups (e.g., methoxy, diethylamino) exhibit stronger clustering with kinase inhibitors and epigenetic modulators. For example:

• IC50 Comparisons : Analogues with 3,4-dimethoxyphenyl groups (e.g., compound C10 in , IC50 = 4.24 µM against cancer cells) show superior activity to those with single substituents (e.g., 4-methylphenyl in ).
• Target Specificity : The target compound’s trifluoromethyl group may mimic ATP-binding pocket motifs in kinases, as seen in structurally related inhibitors ( ).

Computational Similarity Metrics

Using Tanimoto and Dice coefficients ( ), the target compound shares >60% similarity with:

• Kinase Inhibitors ( ): Matches with ZINC00027361 (GSK3 inhibitor) via Morgan fingerprint analysis.

Pharmacokinetic and Physicochemical Properties

• Solubility : The 3,4-dimethoxy groups improve aqueous solubility compared to methyl or chloro analogues (logP ~2.5 vs. ~3.2 for ).
• Metabolic Stability: The trifluoromethyl group may reduce oxidative metabolism, enhancing half-life relative to diethylamino-substituted compounds ( ).